Cas no 1226428-43-8 (2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide
• CAS No: 1226428-43-8
• MF: C₂₄H₁₉F₂N₃O₂S
• MW: 451.488371133804
• CID: 5444605
• Update Time: 2025-06-07

2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-[4-(difluoromethoxy)phenyl]-5-phenylimidazol-2-yl]sulfanyl-N-phenylacetamide
• 2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide

• Inchi： 1S/C24H19F2N3O2S/c25-23(26)31-20-13-11-19(12-14-20)29-21(17-7-3-1-4-8-17)15-27-24(29)32-16-22(30)28-18-9-5-2-6-10-18/h1-15,23H,16H2,(H,28,30)
• InChI Key： XXNOXFGGAJSBLJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide

Introduction to 2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide (CAS No: 1226428-43-8)

2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No: 1226428-43-8, represents a novel molecular entity with a unique structural framework that has been engineered to exhibit specific biological activities. The intricate architecture of this molecule, featuring a combination of aromatic rings, heterocyclic moieties, and functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

The chemical structure of 2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide is characterized by several key features. The presence of a difluoromethoxy group at the para position of the phenyl ring introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. This modification is particularly relevant in the context of drug design, as it can influence binding interactions with biological targets. Additionally, the 1H-imidazole ring serves as a crucial pharmacophore, contributing to the molecule's ability to interact with specific proteins and enzymes. The sulfanyl (-S-) linkage between the imidazole ring and the acetamide moiety further enhances the compound's potential for biological activity by creating a flexible and adaptable structural motif.

In recent years, there has been growing interest in developing small-molecule inhibitors that target enzymes involved in critical cellular pathways. The N-phenylacetamide moiety in this compound is particularly noteworthy, as it is known to be a versatile pharmacophore that can engage with various biological targets. This structural feature has been extensively studied in the context of developing drugs for treating inflammatory diseases, cancer, and neurological disorders. The combination of these functional groups makes 2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide a compelling candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the difluoromethoxy group, for instance, necessitates careful handling to ensure high yield and purity. Similarly, the formation of the sulfanyl linkage requires optimization to minimize side reactions. Advances in synthetic methodologies have enabled chemists to access increasingly complex molecular architectures with greater efficiency. These advancements are particularly relevant for compounds like 2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide, which exhibit high degrees of structural complexity.

The biological activity of 2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-N-phenylacetamide has been explored in several preclinical studies. These investigations have revealed potential therapeutic applications across multiple disease areas. For instance, preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural features have led researchers to investigate its potential as an antitumor agent, with early studies indicating activity against certain cancer cell lines.

The pharmacokinetic profile of this compound is also an area of active research. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Studies have begun to assess the solubility, stability, and metabolic fate of 2-{(1[4(difluoromethoxy)phenyl]-5 phenyl -1H imidazol -2 - yl} sulfanyl} - N phen ylacetamide, providing valuable insights into its potential for further development. These pharmacokinetic evaluations are essential for optimizing dosing regimens and minimizing potential side effects.

In conclusion, 2-{(1[4(difluoromethoxy)phen yl] - 5 phen yl - 1H imidaz ol - 2 - yl} sulfany l} - N phen ylaceta mide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for further development into a therapeutic agent. As research continues to uncover new applications for this compound, it holds great potential for addressing unmet medical needs across various disease areas.